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Compound of Interest

4-amino-N-
Compound Name: _
methanesulfonylbenzamide

cat. No.: B6211009

An In-depth Technical Guide to 4-amino-N-
methanesulfonylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 4-amino-N-methanesulfonylbenzamide, a key intermediate in the
pharmaceutical industry. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug discovery and development.

Chemical Identity and Structure

4-amino-N-methanesulfonylbenzamide, more precisely named 1-(4-aminophenyl)-N-
methylmethanesulfonamide, is a sulfonamide derivative with the chemical formula
CsH12N202S.[1] It is a crucial building block in the synthesis of various pharmaceutical
compounds, most notably the migraine medication, Sumatriptan.

The structural identifiers for 4-amino-N-methanesulfonylbenzamide are as follows:
e |[UPAC Name: 1-(4-aminophenyl)-N-methylmethanesulfonamide[1]

« SMILES: CNS(=0)(=0)CC1=CC=C(C=C1)N[1]
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e InChl Key: CIWNHTXCBHTWRV-UHFFFAOY SA-N

Physicochemical Properties

A summary of the key physicochemical properties of 4-amino-N-methanesulfonylbenzamide
is presented in the table below for easy reference and comparison.

Property Value Source
Molecular Formula CsH12N202S PubChem[1]
Molecular Weight 200.26 g/mol PubChem[1]
Melting Point 140-142 °C ChemicalBook
Boiling Point (Predicted) 387.6 °C LookChem

N Slightly soluble in DMSO and
Solubility _ _ LookChem
Methanol (with heating)

pKa (Predicted) 11.50 + 0.40 LookChem

Synthesis and Analysis

The primary synthetic route to 4-amino-N-methanesulfonylbenzamide involves the reduction
of its nitro precursor, 4-nitro-N-methylphenyl methane sulfonamide. The purity of the final
product is typically assessed using Reverse Phase High-Performance Liquid Chromatography
(RP-HPLC).

Representative Synthesis Protocol

The following is a representative experimental protocol for the synthesis of 4-amino-N-
methanesulfonylbenzamide via the reduction of 4-nitro-N-methylphenyl methane sulfonamide
using hydrazine hydrate.

Materials:
 4-nitro-N-methylphenyl methane sulfonamide

 Hydrazine hydrate (80%)
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Sodium hydroxide

Water

Ethanol (optional, as solvent)

Raney Nickel (optional, as catalyst)
Procedure:

¢ In a reaction vessel, combine 4-nitro-N-methylphenyl methane sulfonamide, sodium
hydroxide, hydrazine hydrate, and water in a mass ratio of approximately 1: 0.4: 0.3: 5.

 Stir the mixture at a temperature between 25-100 °C for 4-8 hours until the reaction is
complete.

e Cool the reaction mixture to 0-25 °C.
« Filter the resulting solid product.

o Wash the filter cake with water and then dry to obtain 4-amino-N-
methanesulfonylbenzamide.

Note: This is a general protocol and may require optimization for specific laboratory conditions.

Representative RP-HPLC Protocol for Purity Analysis

The following is a representative experimental protocol for the analysis of 4-amino-N-
methanesulfonylbenzamide purity by RP-HPLC.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Chromatographic Conditions:

e Column: YMC-Triart C8 (250 x 4.6 mm, 5 um) or equivalent C18 column.

» Mobile Phase: A gradient of HPLC grade water and acetonitrile.
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Flow Rate: 1.0 mL/min.

Injection Volume: 5 pL.

Column Temperature: 25 °C.

Detection Wavelength: 265 nm.

Procedure:

Prepare the mobile phase by mixing HPLC grade water and acetonitrile. Degas the mobile
phase before use.

Prepare a standard solution of 4-amino-N-methanesulfonylbenzamide of known
concentration in a suitable diluent (e.g., HPLC grade water).

Prepare the sample solution by dissolving the synthesized product in the diluent to a similar
concentration as the standard.

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms and determine the purity of the sample by comparing the peak
area of the analyte to the total peak area.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4-amino-N-

methanesulfonylbenzamide.

d

_——
4-nitro-N-methylphenyl | _Reactants Reduction Reaction
methane sulfonamide (Hydrazine Hydrate, NaOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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